Cas no 133181-64-3 ((S)-2-Isopropylpiperazine)

(S)-2-Isopropylpiperazine structure
(S)-2-Isopropylpiperazine structure
Product Name:(S)-2-Isopropylpiperazine
CAS No:133181-64-3
MF:C7H16N2
MW:128.21534
MDL:MFCD07373043
CID:836486
PubChem ID:15023839
Update Time:2024-11-02

(S)-2-Isopropylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Isopropylpiperazine
    • (2S)-ISOPROPYLPIPERAZINE
    • (2S)-2-propan-2-ylpiperazine
    • (S)-2-ISOPROPYL-PIPERAZINE
    • (S)-2-ISOPROPYLPIPERAZINE 2HCl
    • Piperazine, 2-(1-Methylethyl)-, (2S)-
    • Piperazine, 2-(1-methylethyl)-, (2S)- (9CI)
    • 133181-64-3
    • (2S)-2-ISOPROPYLPIPERAZINE
    • BS-41627
    • DTXSID70567099
    • W18944
    • SCHEMBL64698
    • DA-48663
    • 2-(S)-Isopropyl-piperazine
    • CS-0273302
    • AKOS015841866
    • EN300-2982733
    • (S)-2-isopropylpiperazine, AldrichCPR
    • (2S)-2-(PROPAN-2-YL)PIPERAZINE
    • HBCSNWKQNPKIHK-SSDOTTSWSA-N
    • MDL: MFCD07373043
    • Inchi: InChI=1S/C7H16N2/c1-6(2)7-5-8-3-4-9-7/h6-9H,3-5H2,1-2H3/t7-/m1/s1
    • InChI Key: HBCSNWKQNPKIHK-SSDOTTSWSA-N
    • SMILES: CC(C)[C@H]1CNCCN1

Computed Properties

  • Exact Mass: 128.13100
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06000
  • LogP: 0.86140

(S)-2-Isopropylpiperazine Security Information

  • Hazardous Material Identification: Xi

(S)-2-Isopropylpiperazine Pricemore >>

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